Cas no 3653-40-5 (1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)azepane)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)azepane
• CAS No: 3653-40-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 1475006
• PubChem ID: 19291
• Update Time: 2025-04-20

1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)azepane
• 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)azepane
• 1H-Azepine, 1-((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)hexahydro-
• 1H-AZEPINE, HEXAHYDRO-1-(1,4-BENZODIOXAN-2-YLMETHYL)-
• BRN 1648769
• 2-(1,4-Benzodioxan-2-ylmethyl)hexahydro-1H-azepine
• Oprea1_266008
• 1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]azepane
• 3653-40-5
• 5-20-04-00056 (Beilstein Handbook Reference)
• Hexamethylenimine, 1-(1,4-benzodioxin-2-ylmethyl)-
• DTXSID10957834

• Inchi： 1S/C15H21NO2/c1-2-6-10-16(9-5-1)11-13-12-17-14-7-3-4-8-15(14)18-13/h3-4,7-8,13H,1-2,5-6,9-12H2
• InChI Key： CFWIHUFVMSAPNI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CN1CCCCCC1

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7